1-(Azetidin-3-yl)-4-methylpiperidin-4-ol
Cat. No. B1321196
M. Wt: 170.25 g/mol
InChI Key: JHDMLCYDWIQIGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH:10]([N:12]2[CH2:13][CH2:14][C:15]([CH3:18])([OH:19])[CH2:16][CH2:17]2)[CH2:11]1)([CH3:5])([CH3:6])[CH3:7].[Cl:20][CH2:21][Cl:22].[F:23][C:24]([F:25])([F:26])[C:27]([OH:28])=[O:29]>>[NH:8]1[CH2:9][CH:10]([N:12]2[CH2:13][CH2:14][C:15]([CH3:18])([OH:19])[CH2:16][CH2:17]2)[CH2:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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CC1(O)CCN(C2CN(C(=O)OC(C)(C)C)C2)CC1
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
CC1(O)CCN(C2CNC2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
